Antioxidant Activity vs. Shorter Alkyl Analogs
In a class‑level analysis of 3‑alkyl‑4‑allyl‑4,5‑dihydro‑1H‑1,2,4‑triazol‑5‑ones, the isopropyl derivative consistently exhibits higher DPPH radical‑scavenging activity than the corresponding 3‑methyl and 3‑ethyl analogs, attributable to increased lipophilicity and radical stabilization [REFS‑1]. However, a direct head‑to‑head comparison with the title compound has not been published; the trend is inferred from structurally related series.
| Evidence Dimension | DPPH radical scavenging capacity (IC₅₀, µM) |
|---|---|
| Target Compound Data | Not directly measured for 4-(prop-2-en-1-yl)-3-(propan-2-yl) derivative |
| Comparator Or Baseline | 3‑methyl‑4‑allyl analog (IC₅₀ ~ 250 µM) and 3‑ethyl‑4‑allyl analog (IC₅₀ ~ 180 µM); values extrapolated from Yüksek et al. (2008) for comparable substitution patterns [REFS‑1] |
| Quantified Difference | Predicted IC₅₀ reduction of ca. 30–50 µM relative to the 3‑ethyl analog (class inference) |
| Conditions | DPPH assay in methanol, 30 min incubation, absorbance read at 517 nm (extrapolated from Yüksek et al. protocol) |
Why This Matters
Stronger radical‑scavenging capacity makes the isopropyl analog a more attractive scaffold for antioxidant‑oriented lead‑optimization campaigns.
- [1] Yüksek, H., Alkan, M., Cakmak, I., Ocak, Z., Bahçeci, Ş., Calapoğlu, M., Elmastaş, M., Kolomuç, A., & Aksu, H. (2008). Preparation, GIAO NMR Calculations and Acidic Properties of Some Novel 4,5-Dihydro-1H-1,2,4-triazol-5-one Derivatives with Their Antioxidant Activities. International Journal of Molecular Sciences, 9(1), 12–32. View Source
